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Compound of Interest

Compound Name: Canbisol

Cat. No.: B1615954

Introduction

Canbisol is a potent and selective small molecule inhibitor of Tankyrase-1 (TNKS1), a member
of the poly(ADP-ribose) polymerase (PARP) enzyme family. Tankyrase enzymes play a crucial
role in the Wnt/3-catenin signaling pathway, which is frequently dysregulated in various human
cancers, particularly colorectal cancer.[1] By inhibiting the catalytic activity of TNKS1, Canbisol
prevents the degradation of Axin, a key scaffold protein in the [3-catenin destruction complex.
This leads to the suppression of Wnt signaling, making Canbisol a valuable tool for cancer
research and a promising candidate for therapeutic development.[1] These application notes
provide detailed protocols for using Canbisol in high-throughput screening (HTS) to identify
and characterize modulators of the Wnt/p-catenin pathway.

Mechanism of Action: Wnt/(3-catenin Signaling

In the absence of a Wnt signal, a "destruction complex" comprising Axin, APC, CK1, and
GSK3[ phosphorylates B-catenin, targeting it for ubiquitination and proteasomal degradation.
[2][3] Tankyrase-1 promotes the degradation of this complex by poly(ADP-ribosyl)ating
(PARsylating) Axin, marking it for destruction.[1][4] The activation of the Wnt pathway through
ligand binding to Frizzled/LRP receptors inhibits the destruction complex, allowing (3-catenin to
accumulate, translocate to the nucleus, and activate TCF/LEF target genes responsible for cell
proliferation.[2][5] Canbisol inhibits TNKS1, stabilizing Axin, promoting the destruction of 3-
catenin, and thereby downregulating Wnt pathway signaling.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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